Cas no 108549-23-1 (Dibenzyl N,N-diisopropylphosphoramidite)

• Product Name: Dibenzyl N,N-diisopropylphosphoramidite
• CAS No: 108549-23-1
• MF: C₂₀H₂₈NO₂P
• MW: 345.415586471558
• MDL: MFCD00191988
• CID: 91349
• PubChem ID: 196621
• Update Time: 2025-04-18

Dibenzyl N,N-diisopropylphosphoramidite Chemical and Physical Properties

Names and Identifiers

• Dibenzyl diisopropylphosphoramidite
• Dibenzyl N,N-Diisopropylphosphoramidite
• Dibenzyl N,N-Diisopropylphosphoramidite, Technical grade
• Dibenzyloxy(diisopropylamino)phosphine
• N-bis(phenylmethoxy)phosphanyl-N-propan-2-ylpropan-2-amine
• β-cyanoethyl-N,N,N’,N’-tetraisopropylphosphorodiamidite
• N,N-Bis(1-methylethyl)phosphoramidous acid bis(phenylmethyl) ester
• DIBENZYL-N,N-DIISOPROPYLPHOSPHOROAMIDITE
• Dibenzyl-N,N-disisopropylphosphoramidite
• bis(benzyloxy)(diisopropylamino)phosphine
• bis(benzyloxy)phosphino-diisopropyl-amine
• LABOTEST-BB LT00451623
• Dibenzyl N,N-diisopropylphosphoramidite,90+%
• Dibenzyl N,N-diisopropylphosphoramidite, 95+%
• AC-26565
• Dibenzyl N,N-diisopropylphosphoramidite, technical grade, 90%
• A855607
• Dibenzyl N,N-Diisopropyl Phosphoramidite;Dibenzyl diisopropylphosphoramidite
• DTXSID70148584
• [bis(benzyloxy)phosphanyl]bis(propan-2-yl)amine
• Bis-bzl-2iPr-P
• CS-W014493
• FT-0624655
• A-cyanoethyl-N,N,N',N'-tetraisopropylphosphorodiamidite
• dibenzyldiisopropylphosphoramidite
• Phosphoramidous acid, bis(1-methylethyl)-, bis(phenylmethyl) ester
• SY019457
• MFCD00191988
• ANPWLBTUUNFQIO-UHFFFAOYSA-N
• LUCIFERYELLOWETHYLENEDIAMINE
• N-dibenzyloxyphosphanyl-N-isopropyl-propan-2-amine
• AKOS015838377
• AS-19035
• F20417
• EN300-193826
• Dibenzyl N, N-diisopropyl-phosphoramidite
• 108549-23-1
• J-002163
• dibenzyl-N,N-diisopropylphosphoramidite
• SCHEMBL80897
• HY-W013777
• dibenzyl N,N-diisopropyl-phosphoramidite
• beta-Cyanoethyl-N,N,N',N'-tetraisopropylphosphorodiamidite
• DB-009657
• DTXCID2071075
• FD02678
• Dibenzyl N,N-diisopropylphosphoramidite

• MDL： MFCD00191988
• Inchi： 1S/C20H28NO2P/c1-17(2)21(18(3)4)24(22-15-19-11-7-5-8-12-19)23-16-20-13-9-6-10-14-20/h5-14,17-18H,15-16H2,1-4H3
• InChI Key： ANPWLBTUUNFQIO-UHFFFAOYSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.18600
• Monoisotopic Mass: 345.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 21.7A^2

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 1.028 g/mL at 25 °C(lit.)
• Boiling Point: 130 °C/0.55 mmHg(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.535(lit.)
• Solubility: Soluble in chloroform.
• PSA: 35.29000
• LogP: 5.76570
• Solubility: Soluble in dichloromethane, tetrahydrofuran and acetonitrile, insoluble in cold water
• Sensitiveness: Moisture Sensitive

Dibenzyl N,N-diisopropylphosphoramidite Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S37/39
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：26-36-37/39
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives